Cas no 1206998-40-4 (1-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-3-(thiophen-2-yl)methylurea)

• Product Name: 1-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-3-(thiophen-2-yl)methylurea
• CAS No: 1206998-40-4
• MF: C₁₉H₂₆N₄O₄S₂
• MW: 438.564141750336
• CID: 6011353
• PubChem ID: 45503525
• Update Time: 2025-09-28

1-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-3-(thiophen-2-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• 1-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-3-(thiophen-2-yl)methylurea
• AKOS024517615
• 1206998-40-4
• 1-[2-[4-(4-methoxyphenyl)piperazin-1-yl]sulfonylethyl]-3-(thiophen-2-ylmethyl)urea
• 1-(2-((4-(4-methoxyphenyl)piperazin-1-yl)sulfonyl)ethyl)-3-(thiophen-2-ylmethyl)urea
• 1-(2-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}ethyl)-3-[(thiophen-2-yl)methyl]urea
• F5772-5944

• Inchi： 1S/C19H26N4O4S2/c1-27-17-6-4-16(5-7-17)22-9-11-23(12-10-22)29(25,26)14-8-20-19(24)21-15-18-3-2-13-28-18/h2-7,13H,8-12,14-15H2,1H3,(H2,20,21,24)
• InChI Key： OQJRKLLRGIJRNS-UHFFFAOYSA-N
• SMILES： S(CCNC(NCC1=CC=CS1)=O)(N1CCN(C2C=CC(=CC=2)OC)CC1)(=O)=O

Computed Properties

• Exact Mass: 438.13954767g/mol
• Monoisotopic Mass: 438.13954767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 128Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-3-(thiophen-2-yl)methylurea

Research Brief on 1-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-3-(thiophen-2-yl)methylurea (CAS: 1206998-40-4)

Recent studies on the compound 1-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-3-(thiophen-2-yl)methylurea (CAS: 1206998-40-4) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This urea derivative, characterized by its unique structural features, has been investigated for its pharmacological properties, particularly in targeting specific biological pathways. The compound's design incorporates a piperazine sulfonyl group and a thiophene methylurea moiety, which are believed to contribute to its bioactivity and selectivity.

One of the key areas of research has focused on the compound's mechanism of action. Preliminary findings suggest that it may act as a modulator of certain receptor systems, potentially offering therapeutic benefits for neurological and psychiatric disorders. In vitro studies have demonstrated its ability to interact with serotonin and dopamine receptors, indicating a possible role in the treatment of conditions such as depression, anxiety, and schizophrenia. Further investigations are underway to elucidate the precise molecular interactions and downstream effects of this compound.

Another significant aspect of the research involves the compound's pharmacokinetic properties. Early-stage studies have shown that 1-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-3-(thiophen-2-yl)methylurea exhibits favorable absorption and distribution profiles, with moderate metabolic stability. These properties are critical for its development as a viable drug candidate. Researchers are also exploring its potential for structural optimization to enhance bioavailability and reduce off-target effects.

Recent advancements in synthetic chemistry have facilitated the scalable production of this compound, enabling more extensive preclinical evaluations. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the pace of research, with several patents filed for its use in various therapeutic applications. The compound's versatility and promising preliminary data have positioned it as a subject of considerable interest in the drug discovery community.

In conclusion, 1-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-3-(thiophen-2-yl)methylurea represents a promising candidate for further development in the field of medicinal chemistry. Its unique structural attributes and potential therapeutic applications warrant continued investigation. Future studies should focus on in vivo efficacy, safety profiling, and clinical translation to fully realize its therapeutic potential.